6-(3,4-Methylenedioxyphenyl)picolinic acid, 95%

• IUPAC Name: 6-(1,3-benzodioxol-5-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H9NO4/c15-13(16)10-3-1-2-9(14-10)8-4-5-11-12(6-8)18-7-17-11/h1-6H,7H2,(H,15,16)
• InChI Key: MNBDQFSUHNDRNN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NC(=CC=C3)C(=O)O
• Molecular Formula: C13H9NO4
• DSSTOX Substance ID: DTXSID60647076
• Molecular Weight: 243.21 g/mol
• CAS RN: 887983-53-1

Description

6-(3,4-Methylenedioxyphenyl)picolinic acid (6-MDPPA) is an important intermediate in the synthesis of certain drugs, such as the antidepressant sertraline. It is also used in a variety of scientific research applications, including as a fluorescent probe in cellular imaging.

Scientific Research Applications

6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% has been used as a fluorescent probe for studying the intracellular trafficking of proteins and lipids. It has also been used to study the interactions between different types of cells, such as neurons and glia. Additionally, 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% has been used to study the role of calcium in the regulation of cell signaling pathways.

Mechanism of Action

6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% is a fluorescent molecule that is capable of binding to certain proteins and lipids in the cell. It has been shown to interact with several different types of proteins and lipids, including phosphatidylinositol-4,5-bisphosphate (PIP2), phosphatidylinositol-3,4,5-trisphosphate (PIP3), and phosphatidylethanolamine (PE). Once bound to these molecules, 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% can be used to monitor their intracellular trafficking and interactions with other molecules.
Biochemical and Physiological Effects
6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to modulate the activity of certain enzymes, such as phospholipase C and phospholipase A2. Additionally, it has been shown to induce calcium release from intracellular stores. In addition, 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% has been shown to modulate the activity of several different types of ion channels, including voltage-gated calcium channels and TRP channels.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% in lab experiments is its high fluorescence intensity. This makes it ideal for studying the intracellular trafficking of proteins and lipids. Additionally, 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% is relatively non-toxic, making it safe for use in cell culture experiments. However, one of the major limitations of 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% is its relatively short half-life. This can make it difficult to study long-term effects of this molecule.

Future Directions

There are several potential future directions for the use of 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% in scientific research. One potential direction is to use 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% to study the role of calcium in the regulation of cell signaling pathways. Additionally, 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% could be used to study the interactions between different types of cells, such as neurons and glia. Finally, 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% could be used to study the role of protein and lipid trafficking in the regulation of cell function.

Synthesis Methods

6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% is synthesized from 3,4-methylenedioxyphenylacetic acid (MDPAA) by reductive amination with formaldehyde and ammonia. This reaction is catalyzed by palladium on carbon and is typically carried out in an aqueous medium. The reaction is generally conducted at a temperature of 60-90°C and a pressure of 1-2 bar. The reaction is highly efficient, producing 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95% in yields of up to 99%.